Cas no 2229230-95-7 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid)

2-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid is a fluorinated pyrazole derivative characterized by its unique structural features, including a tert-butyl group and a difluoroacetic acid moiety. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The tert-butyl substituent contributes to steric hindrance, potentially improving selectivity in target interactions. This compound is particularly useful in the synthesis of biologically active molecules, where its difluoroacetic acid group can serve as a versatile functional handle for further derivatization. Its well-defined chemical properties and stability under various conditions make it a reliable building block for advanced applications.
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid structure
2229230-95-7 structure
Product Name:2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid
CAS No:2229230-95-7
MF:C10H14F2N2O2
MW:232.227169513702
CID:6353629
PubChem ID:165633745
Update Time:2025-05-20

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid
    • EN300-1968276
    • 2229230-95-7
    • Inchi: 1S/C10H14F2N2O2/c1-9(2,3)7-6(5-14(4)13-7)10(11,12)8(15)16/h5H,1-4H3,(H,15,16)
    • InChI Key: SBNAXMRCZPTWKD-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C1=CN(C)N=C1C(C)(C)C)F

Computed Properties

  • Exact Mass: 232.10233402g/mol
  • Monoisotopic Mass: 232.10233402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.1Ų

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid Pricemore >>

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2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid Related Literature

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid

Introduction to 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid (CAS No. 2229230-95-7)

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229230-95-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole derivatives family, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a difluoroacetic acid moiety, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The molecular structure of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid consists of a pyrazole ring substituted with a 3-tert-butyl group at the 3-position and a 1-methyl group at the 1-position. The presence of these substituents enhances the compound's stability and reactivity, making it suitable for various synthetic applications. Additionally, the difluoroacetic acid component introduces fluorine atoms, which are known to influence metabolic pathways and enhance binding affinity in biological systems.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine atoms into drug molecules has been shown to enhance their efficacy and reduce side effects. For instance, studies have demonstrated that fluorinated analogs of existing drugs often exhibit improved pharmacological profiles. The compound 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid is no exception and has been explored for its potential in developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting kinases, it is possible to modulate these pathways and inhibit disease progression. The pyrazole ring in 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid has been shown to interact with the active sites of kinases, making it a promising scaffold for drug design. Furthermore, the difluoroacetic acid moiety can enhance binding interactions by improving hydrophobicity and reducing metabolic degradation.

Recent research has also explored the use of this compound in immunomodulatory therapies. The ability of pyrazole derivatives to modulate immune responses has been well-documented. Studies have indicated that compounds with similar structural features can influence immune cell function and cytokine production. The presence of both tert-butyl and difluoroacetic acid groups may enhance these effects by providing additional interaction points with immune receptors and signaling molecules. This makes 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid a candidate for further investigation in immunotherapy research.

The synthesis of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecule typically requires specialized synthetic techniques such as halogen exchange reactions or metal-catalyzed cross-coupling reactions. These methods must be carefully controlled to avoid unwanted side products and ensure the desired regioselectivity.

In terms of pharmaceutical development, one of the key challenges is determining the optimal dosing regimen and assessing potential toxicity profiles. Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. Animal models provide valuable insights into how a drug behaves in vivo and can help identify potential adverse effects early in the development process. The unique structural features of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yi)-l-l-lpyrazol -4 - yl) - 22 - difluor o acetic acid make it an attractive candidate for such studies.

Another area of interest is the potential use of this compound as an intermediate in the synthesis of more complex molecules. Pyrazole derivatives are versatile building blocks that can be modified in various ways to create novel structures with tailored properties. By incorporating different substituents or functional groups, researchers can explore new chemical space and discover compounds with enhanced biological activity. The availability of high-quality starting materials like 2-(3 - tert - butyl - l - methyl - l H - py raz ol - 4 - yl) - 22 , 22 - dif luoro acetic ac id (CAS No . 2229230 - 95 - 7) facilitates such explorations.

The growing body of evidence supporting the therapeutic potential of pyrazole derivatives underscores their importance as pharmacological tools. Researchers continue to investigate new ways to leverage their structural features for drug discovery efforts . As our understanding o f biochemical pathways improves , so does our ability t o design molecules that target specific disease mechanisms effectively . This makes compounds like _ _ ( _ _ ) _ _ _ _ _ _ _ )_ ) an exciting prospect for future medical interventions .

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